![molecular formula C8H5BrClNS B3009351 3-Bromo-2-chlorobenzo[b]thiophen-5-amine CAS No. 1935534-79-4](/img/structure/B3009351.png)
3-Bromo-2-chlorobenzo[b]thiophen-5-amine
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Overview
Description
3-Bromo-2-chlorobenzo[b]thiophen-5-amine, also known as 3-BCT, is an organic compound belonging to the class of heterocyclic compounds. It is a substituted benzo[b]thiophene, which is a five-membered aromatic ring system with one sulfur atom and three carbon atoms. 3-BCT has been studied for its potential applications in various fields, such as organic synthesis, materials science, and medicine. Its unique structure and properties make it an attractive compound for research and development.
Scientific Research Applications
Chemical Reactions and Synthesis
The study of 3-Bromo-2-chlorobenzo[b]thiophen-5-amine is primarily focused on its chemical reactions and potential applications in synthesis. For example, research has explored the reactions of related benzo[b]thiophen compounds with various amines, leading to novel aromatic nucleophilic substitution with rearrangement. This has implications for the synthesis of complex organic compounds, potentially useful in various chemical industries (Guerrera, Salerno, Lamartina, & Spinelli, 1995).
Pharmaceutical Applications
While avoiding details about drug use and dosage, it's notable that derivatives of benzo[b]thiophen, like this compound, have been studied for their potential pharmacological properties. Research in this area has focused on synthesizing and characterizing various derivatives, exploring their chemical properties, and assessing their potential as pharmacologically active compounds (Chapman, Clarke, Gore, & Sharma, 1971).
Development of Novel Organic Compounds
The compound's utility in developing novel organic compounds, especially those with potential applications in materials science and pharmaceuticals, is a key area of interest. Studies have demonstrated various methods to synthesize and modify benzo[b]thiophen derivatives, expanding the range of potential applications for these chemicals in various industrial and research contexts (Shanta, Scrowston, & Twigg, 1967).
Catalytic Processes
There's also interest in the role of such compounds in catalytic processes. Studies on similar compounds have shown their potential in catalyzed amination reactions, which are crucial in organic synthesis. This research paves the way for the development of more efficient and selective catalytic processes in organic chemistry (Ji, Li, & Bunnelle, 2003).
Safety and Hazards
Mechanism of Action
Target of Action
Thiophene derivatives, to which this compound belongs, have been reported to interact with a wide range of biological targets, including enzymes, receptors, and ion channels .
Mode of Action
Thiophene derivatives are known to interact with their targets through various mechanisms, such as inhibition, activation, or modulation .
Biochemical Pathways
Thiophene derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .
Pharmacokinetics
It is known that the compound has a high gi absorption and is a substrate for p-gp, which could impact its bioavailability .
Result of Action
Thiophene derivatives have been reported to exhibit a wide range of biological and physiological functions, such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities .
properties
IUPAC Name |
3-bromo-2-chloro-1-benzothiophen-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClNS/c9-7-5-3-4(11)1-2-6(5)12-8(7)10/h1-3H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAPZYZLOLKJPCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1N)C(=C(S2)Cl)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClNS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.55 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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